Butanoic acid, 3-methyl-2-(1-methylethyl), ethyl ester

• Molecular Formula: C10H20O2
• Molecular Weight: 172.26 g/mol
• IUPAC Name: ethyl 3-methyl-2-propan-2-ylbutanoate
• InChI: InChI=1S/C10H20O2/c1-6-12-10(11)9(7(2)3)8(4)5/h7-9H,6H2,1-5H3
• InChI Key: GNBAFGHDBAZUPW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C(C)C)C(C)C

Description

Butanoic acid, 3-methyl-2-(1-methylethyl), ethyl ester is a useful research compound. Its molecular formula is C10H20O2 and its molecular weight is 172.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

16.9 g (0.069 mol) of diisopropyl-malonic acid diethyl ester (prepared according to J. Chem. Soc., 1931, page 2,336), 25 ml of 1-oxo-1-methyl-phospholine, 4.5 g of sodium chloride and 3.2 g of water were heated to 160°-170° C. for 14 hours. After cooling, the mixture was diluted with 200 ml of water and extracted by shaking four times with a total of 200 ml of petroleum ether and the petroleum ether phase was washed twice with 50 ml of water each time and dried with sodium sulphate. After distilling off the petroleum ether under normal pressure, the crude product was fractionally distilled in vacuo. 8.1 g (68% of theory) of diisopropylacetic acid ethyl ester of boiling point 70°-72°/22 mm Hg were obtained (refractive index nD22 =1.4160).